Cas no 230963-26-5 (3,6-Di-O-(3,4,6-tri-O-acetyl-b-D-mannopyranosylethylidyne)-1,2-O-ethylidene-b-D-mannopyranose)

• Product Name: 3,6-Di-O-(3,4,6-tri-O-acetyl-b-D-mannopyranosylethylidyne)-1,2-O-ethylidene-b-D-mannopyranose
• CAS No: 230963-26-5
• MF: C₃₆H₄₆O₂₂
• MW: 830.737253665924
• CID: 851299
• Update Time: 2026-04-29

3,6-Di-O-(3,4,6-tri-O-acetyl-b-D-mannopyranosylethylidyne)-1,2-O-ethylidene-b-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

• O-3,4,6-Tri-O-acetyl--D-mannopyranosylethylidyne-(1-23)-O-[3,4,6-tri-O-acetyl--D-mannopyranosylethylidyne-(1-26)]-1,2-O-ethylidene--D-mannopyranose
• 3,6-Di-O-(3,4,6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose
• 3,6-Di-O-(3,4,6-tri-O-acetyl-B-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose
• 3,6-DI-O-(3,4,6-TRI-O-ACETYL-ß-D-MANNOPYRANOSYLETHYLIDYNE)-1,2-O-ETHYLIDENE-ß-D-MANNOPYRANOSE
• O-3,4,6-Tri-O-acetyl--D-mannopyranosylethylidyne-(1-23)-O-[3,4,6-tri-O-acetyl--D-mannopyranosylethylidyne-(1-26)]-1,2-O-ethyl
• 3,6-DI-O-(3,4,6-TRI-O-ACETYL-B-D-MANNOPYRANOSYLETHYLIDYNE)-1,2-O-ETHYLIDENE-B-D-MANNOPYRANOSE
• 3,6-Di-O-(3,4,6-tri-O-acetyl-Beta-D-mannopyranosylethylidyne)-1,2-O-ethylidene-Beta-D-mannopyranose
• 3,6-Di-O-(3,4,6-tri-O-acetyl-b-D-mannopyranosylethylidyne)-1,2-O-ethylidene-b-D-mannopyranose

Computed Properties

• Exact Mass: 866.26900

Experimental Properties

• Density: 1.465
• Boiling Point: 836.827°C at 760 mmHg
• Flash Point: 247.269°C
• Refractive Index: 1.548
• PSA: 279.56000
• LogP: -1.28360

Additional information on 3,6-Di-O-(3,4,6-tri-O-acetyl-b-D-mannopyranosylethylidyne)-1,2-O-ethylidene-b-D-mannopyranose

Introduction to 3,6-Di-O-(3,4,6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose (CAS No. 230963-26-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of glycoscience. One such compound, 3,6-Di-O-(3,4,6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose, with the CAS number 230963-26-5, has garnered significant attention due to its unique structural and functional properties. This compound belongs to a class of glycosylated acetylenes, which are known for their versatile applications in synthetic chemistry and biochemistry.

The molecular structure of 3,6-Di-O-(3,4,6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose is characterized by the presence of multiple acetyl groups and a central ethylidyne bridge. This configuration imparts a high degree of reactivity, making it a valuable intermediate in the synthesis of complex glycosidic linkages. The compound's ability to undergo selective modifications allows researchers to explore its potential in drug design and carbohydrate chemistry.

In recent years, there has been a growing interest in the development of novel glycosidase inhibitors, which are crucial for treating various metabolic disorders and infections. The unique scaffold of 3,6-Di-O-(3,4,6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose suggests that it could serve as an effective scaffold for designing such inhibitors. Studies have shown that glycosidase inhibitors can disrupt the pathogenicity of certain bacteria and viruses by interfering with carbohydrate metabolism.

The compound's acetylated mannosyl units provide a platform for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities. For instance, researchers have explored its potential as a precursor for synthesizing neoglycoconjugates, which are molecules designed to mimic natural glycoproteins. These neoglycoconjugates have applications in vaccine development and immunotherapy.

Advances in computational chemistry have also facilitated the study of 3,6-Di-O-(3,4,6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose. Molecular modeling techniques have been employed to predict its interactions with biological targets such as enzymes and receptors. These studies have provided insights into its mechanism of action and have guided the optimization of its structure for improved efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage catalytic methods to enhance efficiency. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the ethylidyne core of the molecule.

The pharmacological potential of 3,6-Di-O-(3,4,6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1,2-O-ethylidene-β-D-mannopyranose has been explored in various preclinical studies. These studies have highlighted its ability to modulate cellular processes by interacting with specific glycosylation pathways. The compound's derivatives have shown promise in inhibiting enzymes involved in tumor progression and inflammation.

The field of glycoscience continues to evolve rapidly，with new methodologies and applications emerging regularly. The study of compounds like 3，6-Di-O-(3，4，6-tri-O-acetyl-β-D-mannopyranosylethylidyne)-1，2-O-ethylidene-β-D-mannopyranose is contributing significantly to our understanding of carbohydrate-mediated biological processes. As research progresses，it is expected that this compound will find broader applications in medicine and biotechnology.